Cas no 2679929-20-3 (rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate
• CAS No: 2679929-20-3
• MF: C₁₂H₁₉F₃N₂O₄
• MW: 312.285474061966
• CID: 5620232
• PubChem ID: 165925650
• Update Time: 2025-05-22

rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate
• EN300-28308875
• 2679929-20-3

• Inchi： 1S/C12H19F3N2O4/c1-11(2,3)21-10(20)17-5-4-8(18)7(6-17)16-9(19)12(13,14)15/h7-8,18H,4-6H2,1-3H3,(H,16,19)/t7-,8-/m1/s1
• InChI Key： SGZWYNPIJSYQJQ-HTQZYQBOSA-N
• SMILES： FC(C(N[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1O)=O)(F)F

Computed Properties

• Exact Mass: 312.12969158g/mol
• Monoisotopic Mass: 312.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate

rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate

The compound rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate with CAS No. 2679929-20-3 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which make it a valuable tool in drug discovery and development.

The structure of this compound is characterized by a piperidine ring system, which serves as the central framework. The piperidine ring is substituted with several key functional groups: a tert-butyl group at the 1-position, a hydroxyl group at the 4-position, and a trifluoroacetamido group at the 3-position. The stereochemistry of the molecule is defined by the (3R,4R) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor for bioactive molecules with anti-inflammatory and neuroprotective properties. The trifluoroacetamido group, in particular, has been shown to enhance the stability and bioavailability of derivatives in preclinical models.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as nucleophilic substitution and stereoselective ring-opening reactions. The use of chiral auxiliaries has been instrumental in achieving the desired stereochemistry during the synthesis process. These methods have been optimized to ensure high yields and purity, making this compound accessible for further research and development.

The biological evaluation of rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate has revealed promising results in various assays. For example, studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its neuroprotective effects have been investigated in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic properties to enhance drug solubility and absorption. This approach has shown particular promise in improving the bioavailability of poorly soluble therapeutic agents.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the trifluoroacetamido group plays a crucial role in binding to specific protein pockets, suggesting its potential for rational drug design.

In conclusion, rac-tert-butyl (3R,4R)-4-hydroxy-3-(trifluoroacetamido)piperidine-1-carboxylate is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing drug discovery and development.